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Compound of Interest

Compound Name:
1,14-Dichloro-3,6,9,12-

tetraoxatetradecane

Cat. No.: B123918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, synthesis,

and applications of Chloro-PEG5-chloride, a bifunctional molecule increasingly utilized in

advanced chemical synthesis, particularly in the development of Proteolysis Targeting

Chimeras (PROTACs).

Core Molecular Structure and Properties
Chloro-PEG5-chloride, systematically named 1,2-bis[2-(2-chloroethoxy)ethoxy]ethane, is a

derivative of polyethylene glycol (PEG) characterized by a chain of five ethylene oxide units

capped at both ends by chlorine atoms.[1][2] This structure imparts a unique combination of

hydrophilicity, flexibility, and reactivity, making it a valuable linker molecule in the design of

complex molecular architectures.

The terminal chlorine atoms are excellent leaving groups, rendering the molecule susceptible

to nucleophilic substitution reactions.[3][4] This high reactivity is fundamental to its utility in

synthetic chemistry, allowing for the facile introduction of various functional groups such as

amines, thiols, azides, and alkoxides.[1][3] The defined length of the pentaethylene glycol chain

provides precise spatial control between the two reactive termini, a critical feature for

applications like PROTAC synthesis where it connects a target protein binder and an E3 ligase

ligand.[3][5]
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Physicochemical and Identification Data
A summary of the key quantitative data for Chloro-PEG5-chloride is presented in the table

below for easy reference and comparison.

Property Value

CAS Number 5197-65-9[2][3][5]

Molecular Formula C10H20Cl2O4[2][3]

Molecular Weight 275.17 g/mol [2][3][5]

IUPAC Name 1,2-bis[2-(2-chloroethoxy)ethoxy]ethane[3]

Synonyms
1,14-Dichloro-3,6,9,12-tetraoxatetradecane,

Pentaethylene glycol dichloride[2]

Appearance Clear, colorless liquid at room temperature[1]

Solubility

Soluble in water, aqueous buffers, chloroform,

methylene chloride, DMF, and DMSO. Less

soluble in alcohol and toluene. Insoluble in

ether.[4]

Synthesis of Chloro-PEG5-chloride
The primary synthetic route to Chloro-PEG5-chloride involves the chlorination of the

corresponding diol, pentaethylene glycol (HO-PEG5-OH). A common and effective method

utilizes thionyl chloride (SOCl₂) as the chlorinating agent.

Experimental Protocol: Chlorination of Pentaethylene
Glycol
This protocol outlines a typical laboratory-scale synthesis of Chloro-PEG5-chloride.

Materials:

Pentaethylene glycol (PEG5-diol)
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Thionyl chloride (SOCl₂)

Pyridine (or other suitable base)

Anhydrous dichloromethane (DCM) or other suitable solvent

Cold diethyl ether

Standard laboratory glassware for anhydrous reactions

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir

bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or

argon), dissolve pentaethylene glycol in anhydrous dichloromethane.

Addition of Base: Cool the solution in an ice bath and add pyridine. Pyridine acts as a base

to neutralize the HCl gas produced during the reaction.[3]

Addition of Thionyl Chloride: Slowly add thionyl chloride dropwise to the stirred solution via

the dropping funnel. A molar feeding ratio of 6:6:1 for thionyl chloride, pyridine, and PEG has

been shown to lead to complete conversion.[3] Maintain the temperature between 35°C and

45°C to ensure a high yield.[3][6]

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux for several hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. The excess

thionyl chloride and solvent can be removed under reduced pressure.

Purification: Dissolve the residue in a minimal amount of dichloromethane and precipitate the

product by adding cold diethyl ether.[6] The resulting solid can be filtered and washed with

cold diethyl ether to remove impurities. The product is then dried under vacuum.
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Visualizing the Synthesis and Structure
To better understand the molecular structure and the synthetic pathway, the following diagrams

are provided.

Cl CH2 CH2 O CH2 CH2 O CH2 CH2 O CH2 CH2 O CH2 CH2 Cl

Click to download full resolution via product page

Caption: Molecular structure of Chloro-PEG5-chloride.
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Caption: Synthesis workflow for Chloro-PEG5-chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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